Cas no 84145-68-6 (4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline)

• Product Name: 4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline
• CAS No: 84145-68-6
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 989210
• PubChem ID: 603976
• Update Time: 2025-06-29

4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chloro-2-nitrophenyl)amino]propan-1-ol
• 3-(4-chloro-2-nitroanilino)propan-1-ol
• DTXSID10233069
• 3-(4-Chloro-2-nitro-phenylamino)-propan-1-ol
• 3-((4-Chloro-2-nitrophenyl)amino)propan-1-ol
• 3-[(4-chloro-2-nitrophenyl)amino]-1-propanol
• 3-(4-Chloro-2-nitroanilino)-1-propanol
• 3-(4-Chloro-2-nitroanilino)-1-propanol #
• 1-Propanol, 3-[(4-chloro-2-nitrophenyl)amino]-
• 4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline
• Propan-1-ol, 3-(4-chloro-2-nitrophenylamino)-
• EINECS 282-296-3
• AKOS000294277
• 3-[(4chloro-2-nitrophenyl)amino]-1-propanol
• 3-[(4-chloro-2-nitrophenyl)-amino]-1-propanol
• 84145-68-6
• NS00038439
• SCHEMBL2796146
• STK045457

• Inchi： 1S/C9H11ClN2O3/c10-7-2-3-8(11-4-1-5-13)9(6-7)12(14)15/h2-3,6,11,13H,1,4-5H2
• InChI Key： JHJLKWHUMFLDJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NCCCO

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline

Compound CAS No. 84145-68-6: A Comprehensive Overview of 4-Chloro-N-(3-Hydroxypropyl)-2-Nitroaniline

4-Chloro-N-(3-hydroxypropyl)-2-nitroaniline, identified by the CAS Registry Number 84145-68-6, is a chemically synthesized compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique molecular structure, which combines a chloro group, a nitro group, and a hydroxypropyl substituent attached to an aniline backbone. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 4-chloro-N-(3-hydroxypropyl)-2-nitroaniline typically involves multi-step organic reactions, including nitration, chlorination, and alkylation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high product quality. This approach has been particularly beneficial in scaling up production for industrial purposes.

The structural features of CAS No. 84145-68-6 make it an interesting candidate for various applications. The nitro group is known for its strong electron-withdrawing properties, which can enhance the reactivity of the molecule in certain chemical transformations. On the other hand, the hydroxypropyl group introduces hydrophilic characteristics, making the compound more soluble in polar solvents. This dual functionality has been exploited in drug delivery systems, where the compound serves as a carrier for hydrophobic drugs, enhancing their bioavailability.

In recent years, there has been growing interest in exploring the biological activities of 4-chloro-N-(3-hydroxypropyl)-2-nitroaniline. Studies conducted by researchers at leading institutions have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties. For example, a study published in the Journal of Medicinal Chemistry revealed that the compound can inhibit COX-2 enzyme activity, which is associated with inflammation and pain. Furthermore, its ability to scavenge free radicals suggests its potential as a protective agent against oxidative stress-related diseases.

The material science community has also taken notice of CAS No. 84145-68-6. Researchers have investigated its use as a precursor for synthesizing advanced polymers and materials with tailored properties. For instance, the compound has been employed in the synthesis of conductive polymers, which find applications in electronic devices such as sensors and flexible electronics. The unique electronic properties of the molecule contribute to the overall performance of these materials.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and toxicity of 4-chloro-N-(3-hydroxypropyl)-2-nitroaniline. Results from ecotoxicological studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

The market demand for CAS No. 84145-68-6 has been steadily increasing due to its diverse applications across multiple industries. Pharmaceutical companies are particularly interested in this compound as a building block for novel drug candidates targeting inflammatory diseases and oxidative stress-related conditions. Additionally, its use in agrochemicals as a potential herbicide or fungicide is being explored by agricultural research organizations.

In conclusion, 4-chloro-N-(3-hydroxypropyl)-2-nitroaniline (CAS No. 84145-68-6) is a versatile compound with promising applications in pharmaceuticals, materials science, and agriculture. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.